ethyl 2-{[2-(3-bromophenoxy)propanoyl]amino}benzoate

• IUPAC Name: ethyl 2-[2-(3-bromophenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C18H18BrNO4/c1-3-23-18(22)15-9-4-5-10-16(15)20-17(21)12(2)24-14-8-6-7-13(19)11-14/h4-12H,3H2,1-2H3,(H,20,21)
• InChI Key: FQBRSBIYUGVAIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(C)OC2=CC(=CC=C2)Br
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol

Description

Ethyl 2-{[2-(3-bromophenoxy)propanoyl]amino}benzoate, commonly known as Bromfenac Ethyl Ester, is a non-steroidal anti-inflammatory drug (NSAID) that is used in the treatment of pain and inflammation. It is a derivative of the NSAID Bromfenac and is used in the form of eye drops for the treatment of postoperative inflammation following cataract surgery. The chemical formula of Bromfenac Ethyl Ester is C19H19BrNO4.

Mechanism of Action

Bromfenac Ethyl Ester works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. By inhibiting COX, Bromfenac Ethyl Ester reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Bromfenac Ethyl Ester has been shown to have a rapid onset of action and a long duration of action. It is well absorbed after topical administration and has a high bioavailability. It has been shown to be effective in reducing pain and inflammation in various conditions.

Advantages and Limitations for Lab Experiments

Bromfenac Ethyl Ester has several advantages for use in laboratory experiments. It is readily available and has a well-established synthesis method. It has been extensively studied for its anti-inflammatory and analgesic properties and has a high degree of potency and selectivity for COX inhibition. However, it also has some limitations, such as its potential for toxicity and the need for careful dosing.

Future Directions

There are several future directions for the study of Bromfenac Ethyl Ester. One area of research is the development of new formulations and delivery methods for the drug. Another area of research is the investigation of its potential for use in the treatment of other inflammatory conditions. Additionally, further studies are needed to better understand the mechanisms of action of Bromfenac Ethyl Ester and its potential for use in combination with other drugs.

Synthesis Methods

Bromfenac Ethyl Ester can be synthesized by reacting 3-bromophenol with 2-bromo-1-phenylethanone to obtain 2-(3-bromophenoxy)propiophenone. This is then reacted with ethyl 2-aminobenzoate in the presence of a base such as potassium carbonate to obtain Bromfenac Ethyl Ester.

Scientific Research Applications

Bromfenac Ethyl Ester has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in several preclinical and clinical studies for the treatment of pain and inflammation in various conditions such as osteoarthritis, rheumatoid arthritis, and postoperative pain.